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Compound of Interest

Compound Name: 2,2,6,6-Tetramethyl-4-piperidinol

Cat. No.: B029938

An In-depth Technical Guide to 2,2,6,6-Tetramethyl-4-piperidinol

Introduction

2,2,6,6-Tetramethyl-4-piperidinol, also known as TMP or 4-hydroxy-TEMPO, is a heterocyclic
organic compound that serves as a crucial intermediate in the synthesis of various chemical
products. Its sterically hindered amine structure is foundational to its primary application as a
precursor for a class of compounds known as Hindered Amine Light Stabilizers (HALS). HALS
are widely used as additives in polymers and plastics to protect them from photo-oxidative
degradation. This guide provides a comprehensive overview of the physical properties,
chemical characteristics, synthesis protocols, and safety considerations for 2,2,6,6-
Tetramethyl-4-piperidinol, intended for researchers, chemists, and professionals in drug
development and material science.

Physical and Chemical Properties

The fundamental physical and chemical identifiers for 2,2,6,6-Tetramethyl-4-piperidinol are
summarized below. This compound is a solid at room temperature and is recognized for its
corrosive nature.[1][2]

Table 1: General and Physical Properties
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Property Value Source
Molecular Formula CoH19NO [31[41[5]
Molecular Weight 157.25 g/mol [41[5]
Melting Point 129-131 °C [31[61[7]
Boiling Point 212-215°C [31[7]

| Appearance | Colorless needles or white crystal |[6][8] |

Table 2: Chemical Identifiers

Identifier Value Source

CAS Number 2403-88-5 [2][5]

1S/C9H19NO/c1-8(2)5-7(11)6-

InChl 9(3,4)10-8/h7,10-11H,5-6H2,1-  [3][9]
4H3
VDVUCLWJIZJHFAV-

InChiKey [31[9]

UHFFFAOYSA-N

SMILES CC1(C)CC(0)CC(C)(C)N1 [3][9]

| Synonyms | 4-Hydroxy-2,2,6,6-tetramethylpiperidine, Lastar A |[4][5] |

Spectral Data

Spectroscopic data is essential for the structural confirmation and purity assessment of 2,2,6,6-
Tetramethyl-4-piperidinol. Various spectroscopic methods are used for its characterization.

Table 3: Spectroscopic Data
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Technique Description

Proton Nuclear Magnetic Resonance data

1H NMR . . L
is available for structural elucidation.[9]
Carbon-13 Nuclear Magnetic Resonance data
13C NMR _ _ _
provides information on the carbon skeleton.
Fourier-Transform Infrared Spectroscopy is
FTIR used to identify functional groups, such as the

O-H and N-H stretches.[10]

| Mass Spectrometry | Mass spectrometry data confirms the molecular weight and
fragmentation pattern of the compound.[5] |

Experimental Protocols: Synthesis

2,2,6,6-Tetramethyl-4-piperidinol is most commonly synthesized via the reduction of 2,2,6,6-
tetramethyl-4-piperidone. Other methods include the catalytic hydrogenation of triacetoneamine
(TAA).[11]

Synthesis via Reduction of 2,2,6,6-tetramethyl-4-
piperidone

This protocol describes a common laboratory-scale synthesis using sodium borohydride as the
reducing agent.[6]

Objective: To prepare 2,2,6,6-tetramethyl-4-piperidinol by the chemical reduction of the
corresponding ketone.

Materials:
e 2,2,6,6-tetramethyl-4-piperidone
o Sodium borohydride (NaBHa)

o Ethanol (or a similar protic solvent)
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« Ligroin (boiling point range 65-90 °C) for recrystallization

o Standard laboratory glassware (round-bottom flask, condenser, etc.)
e Magnetic stirrer and heating mantle

Procedure:

» Dissolve 2,2,6,6-tetramethyl-4-piperidone in ethanol in a round-bottom flask equipped with a
magnetic stirrer.

e Cool the solution in an ice bath.

¢ Slowly add sodium borohydride to the stirred solution in small portions. The reaction is
exothermic.

 After the addition is complete, remove the ice bath and allow the mixture to stir at room
temperature for several hours or until the reaction is complete (monitored by TLC).

o Carefully add water to quench the excess sodium borohydride.
e Remove the ethanol under reduced pressure using a rotary evaporator.

o Extract the aqueous residue with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate).

o Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate to
yield the crude product.

o Purify the crude 2,2,6,6-tetramethyl-4-piperidinol by recrystallization from ligroin to obtain
colorless needles.[6]

Reactivity and Applications

The primary utility of 2,2,6,6-Tetramethyl-4-piperidinol lies in its role as a versatile chemical
intermediate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b029938?utm_src=pdf-body
https://prepchem.com/2-2-6-6-tetramethyl-4-piperidinol/
https://www.benchchem.com/product/b029938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hindered Amine Light Stabilizers (HALS): It is a key building block for synthesizing HALS.[8]
[11][12] These stabilizers are crucial for preventing the degradation of polymers exposed to
light. The piperidinol can be esterified or otherwise modified to produce a wide range of
HALS derivatives.[12]

e Precursor to TEMPO: 2,2,6,6-Tetramethyl-4-piperidinol can be oxidized to form 4-Hydroxy-
TEMPO, a stable nitroxyl radical. TEMPO and its derivatives are widely used as catalysts in
selective oxidation reactions in organic synthesis and as spin probes in biological studies.

o Research Applications: The compound has been utilized in research to study the formation of
singlet oxygen.[7]

Logical Workflow: Synthesis and Oxidation

The following diagram illustrates the synthetic relationship between the precursor ketone, the
target piperidinol, and its valuable oxidation product, 4-Hydroxy-TEMPO.

Reduction
e.g., NaBHa

2,2,6,6-Tetramethyl-
4-piperidone

2,2,6,6-Tetramethyl-
4-piperidinol

Oxidation
(e.g., H202/Naz2WO0Oa) 4-Hydroxy-TEMPO
(Stable Radical)

Click to download full resolution via product page

Caption: Synthetic pathway from piperidone to piperidinol and its subsequent oxidation.

Safety and Handling

2,2,6,6-Tetramethyl-4-piperidinol is classified as a corrosive solid and requires careful
handling to avoid personal exposure.[1][2]

e Hazards:
o Causes severe skin burns and eye damage.[1][4]

o May cause an allergic skin reaction.[1][4]
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o Harmful if swallowed.[4]

o Causes irritation to the respiratory tract.[13]

e Precautions for Safe Handling:
o Avoid all personal contact, including inhalation of dust.[2][13]
o Use in a well-ventilated area.[2]

o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and protective clothing.[1][13]

o Do not eat, drink, or smoke when handling this substance.[2]

o Wash hands thoroughly after handling.[2]
e Storage:

o Store in a tightly closed container.[1][13]

o Keep in a cool, dry, and well-ventilated place away from incompatible substances.[13]
» First Aid Measures:

o Skin Contact: Immediately take off all contaminated clothing and rinse the skin with plenty
of water. Seek immediate medical attention.[1]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and call an ophthalmologist immediately.[1]

o Ingestion: Rinse mouth and drink water (two glasses at most). Do not induce vomiting.
Call a physician immediately.[1][13]

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
immediate medical attention.[1][13]

Conclusion
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2,2,6,6-Tetramethyl-4-piperidinol is a compound of significant industrial and academic
interest. Its value is primarily derived from its role as a foundational intermediate for high-
performance HALS and stable nitroxyl radicals like TEMPO. A thorough understanding of its
properties, synthesis, and handling protocols is essential for its safe and effective use in
research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b029938#physical-and-chemical-properties-of-2-2-6-6-
tetramethyl-4-piperidinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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